N-(2-bromo-4,6-difluorophenyl)cyclohexanecarboxamide
Overview
Description
N-(2-bromo-4,6-difluorophenyl)cyclohexanecarboxamide is a novel organic compound with the molecular formula C13H14BrF2NO . It has gained significant attention in scientific and industrial research due to its unique chemical and biological properties.
Molecular Structure Analysis
The molecular structure of N-(2-bromo-4,6-difluorophenyl)cyclohexanecarboxamide consists of a cyclohexanecarboxamide group attached to a 2-bromo-4,6-difluorophenyl group . The average mass of the molecule is 318.157 Da, and the monoisotopic mass is 317.022675 Da .Scientific Research Applications
Synthesis and Characterization
Synthesis and Characterization of Derivatives : Derivatives of N-(arylcarbamothioyl)cyclohexanecarboxamide have been synthesized and characterized, indicating the versatility of this compound in forming various derivatives (Özer et al., 2009).
Crystal Structure Analysis : Detailed crystal structure analyses of derivatives like N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide and N-(2-chlorophenylcarbamothioyl)cyclohexanecarboxamide provide insights into their molecular conformations and stability (Özer et al., 2021).
Chemical Properties and Reactions
Rotational Isomers Study : The study of rotational preferences in related compounds like N-(2-bromo-4,6-dimethylphenyl)-N-methyl 2-phenylpropanamide offers insights into molecular dynamics relevant to synthetic chemistry (Mandel et al., 2013).
Cyclization Studies : Investigations into the cyclization of N-(2-cyclopent-1-en-1-ylphenyl)benzamides under various conditions show the potential of these compounds in synthesizing complex structures (Kazaryants et al., 2011).
Applications in Optoelectronic Devices
- Ethynyl-Pyrene Liquid Crystals and Gels : The development of functional ethynyl-pyrene derivatives with potential applications in optoelectronic devices showcases the broader applicability of related compounds in materials science (Diring et al., 2009).
Biological and Pharmacological Studies
- 5-HT1A Receptor Imaging : Studies involving cyclohexanecarboxamide derivatives in the imaging of serotonin 1A receptors highlight the potential biomedical applications of these compounds (Choi et al., 2015).
Safety and Hazards
properties
IUPAC Name |
N-(2-bromo-4,6-difluorophenyl)cyclohexanecarboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrF2NO/c14-10-6-9(15)7-11(16)12(10)17-13(18)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRINQDPTGFGPQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=C(C=C(C=C2Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-bromo-4,6-difluorophenyl)cyclohexanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-bromo-2-fluorophenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide](/img/structure/B2377502.png)
![2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide](/img/structure/B2377503.png)
![Ethyl 5-[(2-ethoxyacetyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2377505.png)
![tert-Butyl 3-[(2-phenylethyl)amino]propanoate](/img/structure/B2377507.png)
![N-(3-(dimethylamino)propyl)-N-(6-methylbenzo[d]thiazol-2-yl)-3-phenoxybenzamide hydrochloride](/img/structure/B2377508.png)
![N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide](/img/structure/B2377510.png)
![N-methyl-N-[(pyridin-4-yl)methyl]guanidine hydrochloride](/img/structure/B2377511.png)
![1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone](/img/structure/B2377513.png)
![1-[3-(Trifluoromethyl)phenyl]pyrazole-4-sulfonyl fluoride](/img/structure/B2377517.png)
![methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate](/img/structure/B2377519.png)
![4-Chloro-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-oxobutanenitrile](/img/structure/B2377520.png)